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Compound of Interest

Compound Name: 5-lodoindole

Cat. No.: B102021

An In-depth Technical Guide to 5-lodoindole

This guide provides comprehensive information on the chemical properties, synthesis, and
applications of 5-lodoindole, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Properties

5-lodoindole is a halogenated derivative of indole, a prominent heterocyclic aromatic
compound. The introduction of an iodine atom at the 5-position of the indole ring significantly
influences its chemical reactivity and utility as a synthetic intermediate.

Chemical Identifiers and Molecular Properties
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Property Value Citations
CAS Number 16066-91-4 [11[2][3][41[5]
Molecular Formula C8H6IN [1112][3][5]
Molecular Weight 243.04 g/mol [1112][31[41[5]
IUPAC Name 5-iodo-1H-indole [1][6]
Synonyms 5-lodo-1H-indole [1][3]
Melting Point 101-104 °C [3]

Boiling Point 341.7£15.0 °C (Predicted) [3]

Density 1.960+0.06 g/cm3 (Predicted) [3]

Experimental Protocols

Detailed methodologies for key experiments involving 5-lodoindole are crucial for its effective
application in research and development.

Synthesis of 5-lodoindole

A common laboratory-scale synthesis of 5-lodoindole involves the iodination of indole. A
generalized protocol is as follows:

» Dissolution: Dissolve indole in a suitable organic solvent, such as N,N-dimethylformamide
(DMF), in a reaction vessel.

e Cooling: Cool the solution in an ice bath to 0-5 °C.

» Addition of lodinating Agent: Slowly add an iodinating agent, such as N-lodosuccinimide
(NIS), portion-wise to the cooled solution while stirring.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material (indole) is consumed.

e Quenching: Quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate to remove any unreacted iodine.
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o Extraction: Extract the product into an organic solvent like ethyl acetate.
e Washing: Wash the organic layer sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent to obtain pure 5-lodoindole.

Workflow for Synthesis of 5-lodoindole
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A generalized workflow for the synthesis of 5-lodoindole.
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Applications in Drug Development and Research

5-lodoindole serves as a versatile building block in the synthesis of various biologically active
compounds and pharmaceutical agents. Its iodine atom provides a reactive handle for cross-
coupling reactions, enabling the introduction of diverse functional groups.

Role in Cross-Coupling Reactions

5-lodoindole is a key substrate in several palladium-catalyzed cross-coupling reactions, such
as the Suzuki, Heck, and Sonogashira reactions. These reactions are fundamental in medicinal
chemistry for the construction of complex molecular architectures.

e Suzuki Coupling: Reaction of 5-lodoindole with a boronic acid or ester to form a new
carbon-carbon bond. This is widely used to synthesize biaryl compounds.

o Heck Coupling: Reaction with an alkene to form a substituted alkene. This is useful for
extending carbon chains.

e Sonogashira Coupling: Reaction with a terminal alkyne to form a carbon-carbon triple bond.
This is employed in the synthesis of various natural products and drug candidates.
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Application of 5-lodoindole in cross-coupling reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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